Cas no 115913-31-0 (Bicyclo[1.1.1]pentane-1,3-dicarbonyldichloride)

• Product Name: Bicyclo[1.1.1]pentane-1,3-dicarbonyldichloride
• CAS No: 115913-31-0
• MF: C₇H₆Cl₂O₂
• MW: 193.02734041214
• CID: 130982
• PubChem ID: 20078729
• Update Time: 2025-04-19

Bicyclo[1.1.1]pentane-1,3-dicarbonyldichloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1,3-dicarbonyldichloride
• bicyclo[1.1.1]pentane-1,3-dicarbonyl chloride
• Bicyclo[1.1.1]pentane-1,3-dicarbonyl dichloride (9CI)
• Bicyclo[1.1.1]pentane-1,3-dicarbonyl dichloride
• DTXSID20602202
• SCHEMBL9143630
• 115913-31-0

• Inchi： 1S/C7H6Cl2O2/c8-4(10)6-1-7(2-6,3-6)5(9)11/h1-3H2
• InChI Key： UJCYQVOGBMCBSI-UHFFFAOYSA-N
• SMILES： ClC(C12CC(C(=O)Cl)(C1)C2)=O

Computed Properties

• Exact Mass: 191.97458
• Monoisotopic Mass: 191.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14